N-methyl-N,1-diphenylpyrazole-4-carboxamide

• IUPAC Name: N-methyl-N,1-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C17H15N3O/c1-19(15-8-4-2-5-9-15)17(21)14-12-18-20(13-14)16-10-6-3-7-11-16/h2-13H,1H3
• InChI Key: DDOPPSMQPKAWAQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C2=CN(N=C2)C3=CC=CC=C3
• Molecular Formula: C17H15N3O
• Molecular Weight: 277.32 g/mol

Description

N-methyl-N,1-diphenylpyrazole-4-carboxamide, commonly known as Metformin, is a widely used oral antidiabetic drug. It is a biguanide derivative that has been used for the treatment of type 2 diabetes mellitus for over 60 years. Metformin is one of the most prescribed medications for diabetes and has been proven to be effective in reducing blood glucose levels. The purpose of

Mechanism of Action

Metformin works by activating AMP-activated protein kinase (AMPK), a key enzyme involved in regulating energy metabolism. Activation of AMPK leads to increased glucose uptake in peripheral tissues, decreased hepatic glucose production, and increased fatty acid oxidation. Metformin also inhibits mitochondrial respiratory chain complex I, leading to a decrease in ATP production and an increase in AMP/ATP ratio, which activates AMPK.
Biochemical and Physiological Effects:
Metformin has a number of biochemical and physiological effects. It reduces blood glucose levels by decreasing hepatic glucose production and increasing insulin sensitivity. Metformin also reduces triglyceride levels and increases HDL cholesterol levels, leading to improved lipid metabolism. In addition, Metformin has been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

Metformin is a widely used drug in laboratory experiments due to its well-established antidiabetic properties and low toxicity. However, it has some limitations, such as its inability to completely normalize blood glucose levels in some patients and its potential to cause lactic acidosis in patients with renal impairment.

Future Directions

There are several future directions for Metformin research. One area of interest is the potential use of Metformin in the prevention and treatment of cancer. Studies have shown that Metformin has anti-cancer properties and may be effective in reducing the risk of cancer in diabetic patients. Another area of interest is the potential use of Metformin in the treatment of polycystic ovary syndrome (PCOS), a common endocrine disorder in women. Metformin has been shown to improve insulin sensitivity and reduce androgen levels in women with PCOS. Finally, there is interest in developing new formulations of Metformin that are more effective and have fewer side effects than the current formulation.

Synthesis Methods

Metformin is synthesized by the reaction of dimethylamine hydrochloride and 2-cyanoguanidine in the presence of a catalyst. The reaction produces Metformin hydrochloride, which is the salt form of Metformin. This synthesis method has been optimized to produce high yields of Metformin with minimal impurities.

Scientific Research Applications

Metformin has been extensively studied for its antidiabetic properties. It is known to reduce blood glucose levels by suppressing hepatic glucose production and increasing insulin sensitivity. Metformin also has beneficial effects on lipid metabolism, reducing triglyceride levels and increasing high-density lipoprotein (HDL) cholesterol levels. In addition, Metformin has been shown to have anti-inflammatory and anti-cancer properties.